N-(4-Cyanooxan-4-yl)-1-oxo-2H-isoquinoline-3-carboxamide
Description
The compound “N-(4-Cyanooxan-4-yl)-1-oxo-2H-isoquinoline-3-carboxamide” appears to be a complex organic molecule. It likely contains an oxan ring (a six-membered cyclic ether) and an isoquinoline group (a type of nitrogen-containing aromatic compound). However, without more specific information, it’s difficult to provide a detailed description123.
Synthesis Analysis
While I couldn’t find the specific synthesis process for “N-(4-Cyanooxan-4-yl)-1-oxo-2H-isoquinoline-3-carboxamide”, there are synthesis routes available for related compounds such as "tert-butyl N-(4-cyanooxan-4-yl)carbamate"4.
Molecular Structure Analysis
The molecular structure of “N-(4-Cyanooxan-4-yl)-1-oxo-2H-isoquinoline-3-carboxamide” is not readily available. However, related compounds like “tert-butyl N-(4-cyanooxan-4-yl)carbamate” have been analyzed5.Chemical Reactions Analysis
The specific chemical reactions involving “N-(4-Cyanooxan-4-yl)-1-oxo-2H-isoquinoline-3-carboxamide” are not available in the current literature. However, related compounds may undergo various reactions depending on the conditions56.Physical And Chemical Properties Analysis
The physical and chemical properties of “N-(4-Cyanooxan-4-yl)-1-oxo-2H-isoquinoline-3-carboxamide” are not readily available. However, related compounds like “tert-butyl N-(4-cyanooxan-4-yl)carbamate” have some documented properties5.
Safety And Hazards
The safety and hazards associated with “N-(4-Cyanooxan-4-yl)-1-oxo-2H-isoquinoline-3-carboxamide” are not known. However, related compounds like “tert-butyl N-(4-cyanooxan-4-yl)carbamate” have safety information available510.
Future Directions
The future directions for research on “N-(4-Cyanooxan-4-yl)-1-oxo-2H-isoquinoline-3-carboxamide” are not clear at this time. However, related compounds are being studied for various applications1112.
Please note that this information is based on related compounds and may not accurately represent “N-(4-Cyanooxan-4-yl)-1-oxo-2H-isoquinoline-3-carboxamide”. For a comprehensive analysis, more specific information or studies on the compound itself would be needed.
properties
IUPAC Name |
N-(4-cyanooxan-4-yl)-1-oxo-2H-isoquinoline-3-carboxamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15N3O3/c17-10-16(5-7-22-8-6-16)19-15(21)13-9-11-3-1-2-4-12(11)14(20)18-13/h1-4,9H,5-8H2,(H,18,20)(H,19,21) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XIMGHRQNTSNYAE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCC1(C#N)NC(=O)C2=CC3=CC=CC=C3C(=O)N2 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15N3O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
297.31 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-Cyanooxan-4-yl)-1-oxo-2H-isoquinoline-3-carboxamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-methyl-2-(4-((4-methylpiperidin-1-yl)sulfonyl)benzamido)-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxamide](/img/structure/B2894504.png)
![1-(Cyclopropylcarbonyl)-4-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]piperidine](/img/structure/B2894507.png)
![1-((1-(1-(2-(benzo[d][1,3]dioxol-5-yl)acetyl)azetidin-3-yl)-1H-1,2,3-triazol-4-yl)methyl)pyrrolidin-2-one](/img/structure/B2894517.png)
![7-[2-(1,3-Benzoxazol-2-ylsulfanyl)ethyl]-8-[4-(4-methoxyphenyl)piperazin-1-yl]-1,3-dimethylpurine-2,6-dione](/img/no-structure.png)
